N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H17NO2/c1-12-3-5-14(6-4-12)11-17(20)18-16-9-7-15(8-10-16)13(2)19/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: LXCDVBPABATNGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide, also known as NAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NAPA belongs to the class of amides and is synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide is not yet fully understood. However, it is believed that N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and receptors in the body. For example, N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In addition, N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been shown to modulate the activity of certain neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects
N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins, which are mediators of the inflammatory response. N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has also been found to reduce fever by inhibiting the activity of COX-2. In addition, N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been shown to modulate the activity of certain neurotransmitters, which may contribute to its potential therapeutic effects in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. In addition, N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide exhibits low toxicity and is not known to have any significant side effects. However, one limitation of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide is that it is not very water-soluble, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide. One area of interest is the potential use of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide in the treatment of cancer. N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been found to exhibit anti-cancer properties and may have potential as a chemotherapeutic agent. Another area of interest is the potential use of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide in the treatment of neurological disorders such as epilepsy and depression. Further research is needed to fully understand the mechanism of action of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide and its potential therapeutic applications in these areas.
Conclusion
N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide, or N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties and has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. Further research is needed to fully understand the mechanism of action of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide involves a multi-step process that includes the reaction of 4-acetylphenylamine with 4-methylbenzoyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of N-(4-acetylphenyl)-4-methylbenzamide. Further, the reaction of N-(4-acetylphenyl)-4-methylbenzamide with acetic anhydride in the presence of a catalyst such as pyridine leads to the formation of N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide.

Scientific Research Applications

N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has also been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. In addition, N-(4-acetylphenyl)-2-(4-methylphenyl)acetamide has been explored for its role in the treatment of neurological disorders such as epilepsy and depression.